Cas no 2097952-69-5 (1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one
• CAS No: 2097952-69-5
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 4772111
• Update Time: 2025-06-16

1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)-2-phenylpropan-1-one
• 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one

• Inchi： 1S/C12H14N4O/c1-9(10-5-3-2-4-6-10)12(17)16-7-11(8-16)14-15-13/h2-6,9,11H,7-8H2,1H3
• InChI Key： VZUPOITYJBBTCI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1C=CC=CC=1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 230.11676108 g/mol
• Monoisotopic Mass: 230.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.27
• XLogP3: 2.6
• Topological Polar Surface Area: 34.7

Additional information on 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one

Comprehensive Overview of 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one (CAS No. 2097952-69-5)

1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one (CAS No. 2097952-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly explored for their role in drug discovery and material science. The presence of an azido group and a phenylpropanone moiety makes it a versatile intermediate for click chemistry reactions, a topic highly searched in modern synthetic chemistry.

The compound's molecular structure, characterized by the azetidine ring and azido functionality, enables its use in bioconjugation and polymer chemistry. Researchers frequently search for "azido compounds in drug development" or "click chemistry applications," highlighting the relevance of this molecule. Its CAS number 2097952-69-5 is often queried in databases for precise identification, underscoring the need for accurate chemical referencing in publications.

In the context of current trends, 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one aligns with the growing interest in small-molecule probes and bioorthogonal chemistry. These areas are pivotal in targeted drug delivery systems, a hot topic in 2024 due to advancements in personalized medicine. The compound's phenylpropanone segment also ties into discussions about ketone-based scaffolds, frequently searched in medicinal chemistry forums.

From a synthetic perspective, this compound's azetidine-azide hybrid structure offers opportunities for modular derivatization, a key focus in fragment-based drug design. Queries like "synthesis of azetidine derivatives" or "azido-azetidine applications" reflect its academic and industrial significance. Its stability under physiological conditions further enhances its appeal for biomarker labeling studies, another trending research area.

Quality control and analytical characterization of CAS No. 2097952-69-5 are critical, as evidenced by frequent searches for "HPLC methods for azido compounds." The compound typically exhibits distinct spectroscopic signatures, with its azido IR stretch (~2100 cm^-1) serving as a diagnostic marker. Such details are vital for researchers verifying compound purity, a recurring concern in synthetic workflows.

In material science, the 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one structure contributes to the development of functionalized polymers, a subject gaining traction in nanotechnology circles. The azido group's reactivity enables crosslinking in polymer networks, addressing search trends like "photoactive polymer precursors." This dual applicability in life sciences and materials underscores its interdisciplinary value.

Regulatory and safety aspects of handling this compound are frequently queried, particularly regarding azide stability and storage conditions. While not classified as hazardous under standard protocols, proper handling of azido-containing compounds remains a professional priority, matching industry best practices often searched by laboratory personnel.

The commercial availability of 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one through specialty chemical suppliers meets demand from researchers investigating heterocyclic building blocks. Procurement-related searches for "high-purity azetidine reagents" or "CAS 2097952-69-5 suppliers" indicate its market presence. Batch-specific analytical data is typically provided to ensure research reproducibility, a critical factor in peer-reviewed studies.

Future research directions for this compound may explore its pharmacophore potential in kinase inhibitors or its role in PET tracer development, both trending topics in pharmaceutical searches. The azetidine ring's conformational constraints could influence receptor binding interactions, making it a subject for molecular modeling studies frequently discussed in computational chemistry forums.

In summary, 1-(3-Azidoazetidin-1-yl)-2-phenylpropan-1-one (CAS No. 2097952-69-5) represents a multifaceted chemical entity bridging synthetic chemistry, drug discovery, and materials engineering. Its alignment with current search trends around click chemistry tools, heterocyclic synthesis, and bioconjugation techniques ensures continued scientific interest, while its well-documented properties support diverse research applications without regulatory complications.